4-Isothiocyanate-piretanide 4-Isothiocyanate-piretanide
Brand Name: Vulcanchem
CAS No.: 120749-13-5
VCID: VC20879856
InChI: InChI=1S/C18H13N3O5S2/c19-28(24,25)16-10-12(18(22)23)9-15(21-7-1-2-8-21)17(16)26-14-5-3-13(4-6-14)20-11-27/h1-10H,(H,22,23)(H2,19,24,25)
SMILES: C1=CN(C=C1)C2=C(C(=CC(=C2)C(=O)O)S(=O)(=O)N)OC3=CC=C(C=C3)N=C=S
Molecular Formula: C18H13N3O5S2
Molecular Weight: 415.4 g/mol

4-Isothiocyanate-piretanide

CAS No.: 120749-13-5

Cat. No.: VC20879856

Molecular Formula: C18H13N3O5S2

Molecular Weight: 415.4 g/mol

* For research use only. Not for human or veterinary use.

4-Isothiocyanate-piretanide - 120749-13-5

Specification

CAS No. 120749-13-5
Molecular Formula C18H13N3O5S2
Molecular Weight 415.4 g/mol
IUPAC Name 4-(4-isothiocyanatophenoxy)-3-pyrrol-1-yl-5-sulfamoylbenzoic acid
Standard InChI InChI=1S/C18H13N3O5S2/c19-28(24,25)16-10-12(18(22)23)9-15(21-7-1-2-8-21)17(16)26-14-5-3-13(4-6-14)20-11-27/h1-10H,(H,22,23)(H2,19,24,25)
Standard InChI Key LHAQGDNTMHFRAI-UHFFFAOYSA-N
SMILES C1=CN(C=C1)C2=C(C(=CC(=C2)C(=O)O)S(=O)(=O)N)OC3=CC=C(C=C3)N=C=S
Canonical SMILES C1=CN(C=C1)C2=C(C(=CC(=C2)C(=O)O)S(=O)(=O)N)OC3=CC=C(C=C3)N=C=S

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